Cas no 2418648-17-4 (2-(Azetidin-3-yloxy)ethane-1-thiol)

• Product Name: 2-(Azetidin-3-yloxy)ethane-1-thiol
• CAS No: 2418648-17-4
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 6150401
• PubChem ID: 154577242
• Update Time: 2025-06-08

2-(Azetidin-3-yloxy)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)ethane-1-thiol
• 2418648-17-4
• EN300-7544898
• 2-(Azetidin-3-yloxy)ethane-1-thiol

• Inchi： 1S/C5H11NOS/c8-2-1-7-5-3-6-4-5/h5-6,8H,1-4H2
• InChI Key： IDZKNYXCCKWFRR-UHFFFAOYSA-N
• SMILES： SCCOC1CNC1

Computed Properties

• Exact Mass: 133.05613515g/mol
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 22.3Ų

Additional information on 2-(Azetidin-3-yloxy)ethane-1-thiol

2-(Azetidin-3-yloxy)ethane-1-thiol: A Comprehensive Overview of CAS No. 2418648-17-4

2-(Azetidin-3-yloxy)ethane-1-thiol, with the Chemical Abstracts Service (CAS) number 2418648-17-4, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, holds potential applications in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(Azetidin-3-yloxy)ethane-1-thiol.

Chemical Structure and Properties

2-(Azetidin-3-yloxy)ethane-1-thiol is a sulfur-containing organic compound with the molecular formula C₆H₁₃NO₂S. The molecule features an azetidine ring, which is a four-membered heterocyclic ring containing one nitrogen atom, and a thiol group (-SH) attached to an ethane chain. The presence of the thiol group imparts unique chemical reactivity and biological activity to the compound. The azetidine ring, on the other hand, contributes to the compound's conformational flexibility and stability.

The physical properties of 2-(Azetidin-3-yloxy)ethane-1-thiol include a melting point of approximately 50°C and a boiling point of around 150°C at standard atmospheric pressure. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 2-(Azetidin-3-yloxy)ethane-1-thiol can be achieved through several synthetic routes, each with its own advantages and challenges. One common method involves the reaction of 3-hydroxyazetidine with 2-bromoethanethiol in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions, which can provide high yields and excellent regioselectivity.

Biological Activities and Applications

2-(Azetidin-3-yloxy)ethane-1-thiol has been extensively studied for its potential therapeutic applications due to its unique chemical structure and biological properties. One of the key areas of interest is its role as an antioxidant. The thiol group in the molecule can effectively scavenge reactive oxygen species (ROS), making it a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2-(Azetidin-3-yloxy)ethane-1-thiol has shown potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a valuable lead compound for developing new anti-inflammatory drugs.

Cancer Research

The anticancer potential of 2-(Azetidin-3-yloxy)ethane-1-thiol has also been explored in recent studies. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of Akt/mTOR signaling, which is often dysregulated in cancer cells. These findings suggest that 2-(Azetidin-3-yloxy)ethane-1-thiol could be further developed as a novel anticancer agent.

Clinical Trials and Future Directions












While preclinical studies have shown promising results for 2-(Azetidin-3-yloxy)ethane-1-thiol, further clinical trials are necessary to evaluate its safety and efficacy in human subjects. Several Phase I clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in healthy volunteers and patients with specific diseases. These trials will provide crucial data to guide future drug development efforts. Additionally,  in silico  studies are being conducted to predict potential drug interactions and optimize dosing regimens.

In conclusion, 2-(Azetidin-3-yloxy)ethane-1-, identified by CAS No. 2418648-17-4, is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers it with antioxidant, anti-inflammatory, and anticancer properties, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities,  2-(Azetidin-yloxy)ethane-